Cas no 1805331-88-7 (3,4-Difluoro-6-(difluoromethyl)-2-nitropyridine)

• Product Name: 3,4-Difluoro-6-(difluoromethyl)-2-nitropyridine
• CAS No: 1805331-88-7
• MF: C₆H₂F₄N₂O₂
• MW: 210.085895061493
• CID: 4922157
• Update Time: 2025-05-24

3,4-Difluoro-6-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-6-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C6H2F4N2O2/c7-2-1-3(5(9)10)11-6(4(2)8)12(13)14/h1,5H
• InChI Key： KVAYHUBLNWNMDK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(F)F)=NC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.9
• Topological Polar Surface Area: 58.7

Additional information on 3,4-Difluoro-6-(difluoromethyl)-2-nitropyridine

3,4-Difluoro-6-(difluoromethyl)-2-nitropyridine: An Overview of a Promising Compound (CAS No. 1805331-88-7)

3,4-Difluoro-6-(difluoromethyl)-2-nitropyridine (CAS No. 1805331-88-7) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3,4-difluoro-6-(difluoromethyl)-2-nitropyridine is notable for its incorporation of multiple fluorine atoms and a nitro group, which confer it with distinct chemical and biological properties. The presence of these functional groups enhances the compound's reactivity and stability, making it an attractive candidate for a wide range of chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3,4-difluoro-6-(difluoromethyl)-2-nitropyridine. Researchers have developed several methodologies to synthesize this compound, including transition-metal-catalyzed reactions and direct fluorination techniques. These synthetic routes not only improve the yield and purity of the final product but also reduce the environmental impact associated with traditional synthesis methods.

In the realm of medicinal chemistry, 3,4-difluoro-6-(difluoromethyl)-2-nitropyridine has shown promise as a building block for the development of novel drugs. Its unique structural features make it an ideal candidate for the design of compounds with improved pharmacological properties. For instance, studies have demonstrated that derivatives of this compound exhibit potent antiviral and anticancer activities, making them valuable leads for further drug discovery efforts.

The biological activity of 3,4-difluoro-6-(difluoromethyl)-2-nitropyridine has been extensively investigated in various in vitro and in vivo models. Preclinical studies have shown that this compound and its derivatives can effectively inhibit the replication of several viral strains, including influenza and HIV. Additionally, preliminary data suggest that these compounds may have potential as anticancer agents by targeting specific signaling pathways involved in tumor growth and metastasis.

Beyond its applications in drug discovery, 3,4-difluoro-6-(difluoromethyl)-2-nitropyridine has also found utility as a key intermediate in the synthesis of other bioactive molecules. Its reactivity with various functional groups allows chemists to introduce diverse substituents, thereby expanding the scope of possible derivatives. This versatility makes it an essential tool in the arsenal of synthetic chemists working on complex molecular architectures.

The safety profile of 3,4-difluoro-6-(difluoromethyl)-2-nitropyridine has been carefully evaluated through comprehensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 3,4-difluoro-6-(difluoromethyl)-2-nitropyridine (CAS No. 1805331-88-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.